Cas no 132066-40-1 (5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid)

• Product Name: 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid
• CAS No: 132066-40-1
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 5158898
• Update Time: 2025-06-13

5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid
• 5-amino-3-(2-chlorophenyl)isoxazol-4-carboxylic acid
• 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylic acid
• 5-Amino-3-(2-chloro-phenyl)-isoxazole-4-carboxylic acid

• Inchi： 1S/C10H7ClN2O3/c11-6-4-2-1-3-5(6)8-7(10(14)15)9(12)16-13-8/h1-4H,12H2,(H,14,15)
• InChI Key： YGLVAYMDAIGBKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)O)=C(N)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.4
• Topological Polar Surface Area: 89.4

Additional information on 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid

Recent Advances in the Study of 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid (CAS: 132066-40-1)

The compound 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid (CAS: 132066-40-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, featuring an isoxazole core, has been investigated for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the 2-chlorophenyl and carboxylic acid functional groups enhances its binding affinity to various biological targets, making it a promising scaffold for drug design.

Recent studies have focused on the synthesis and optimization of 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid derivatives to improve their pharmacokinetic and pharmacodynamic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers utilized molecular docking and in vitro assays to validate its binding mode and inhibitory activity, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid has shown promise in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a potential mechanism for its antimicrobial effects. Further optimization of the scaffold could lead to the development of new antibiotics to address the growing issue of antibiotic resistance.

Another area of interest is the compound's potential in oncology. Preliminary in vitro studies have indicated that 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. A 2023 preprint on bioRxiv explored its mechanism of action, revealing that the compound induces apoptosis via the mitochondrial pathway. These findings underscore the need for further preclinical evaluation to assess its therapeutic potential in cancer treatment.

Despite these promising results, challenges remain in the development of 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 5-Amino-3-(2-chlorophenyl)isoxazole-4-carboxylicacid (CAS: 132066-40-1) represents a versatile scaffold with significant potential in drug discovery. Its diverse pharmacological activities, coupled with ongoing research efforts, position it as a valuable candidate for the development of novel therapeutics. Future studies should focus on optimizing its properties and elucidating its mechanisms of action to fully realize its therapeutic potential.